7-(2-bromobenzyl)-8-[(3-methoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C18H22BrN5O3
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 7-[(2-bromophenyl)methyl]-8-(3-methoxypropylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H22BrN5O3/c1-22-15-14(16(25)23(2)18(22)26)24(11-12-7-4-5-8-13(12)19)17(21-15)20-9-6-10-27-3/h4-5,7-8H,6,9-11H2,1-3H3,(H,20,21)
• InChI Key: WFVPYTAEXMIIEF-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCCOC)CC3=CC=CC=C3Br

Description

7-(2-bromobenzyl)-8-[(3-methoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as BZP, and it is a derivative of the purine family of compounds. BZP has been studied extensively for its potential use as a therapeutic agent and its mechanism of action in the body.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA. BZP has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BZP has been shown to have several biochemical and physiological effects in the body. It has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, which may contribute to its anti-cancer properties. BZP has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor effects. Additionally, BZP has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized, and it has been extensively studied for its potential therapeutic applications. However, there are also limitations to the use of BZP in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well characterized.

Future Directions

There are several future directions for research on BZP. One area of research is to further elucidate its mechanism of action and its potential therapeutic applications. Another area of research is to study its potential side effects and toxicity in more detail. Additionally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of BZP to better understand its behavior in the body.

Synthesis Methods

The synthesis of BZP involves several steps, including the reaction of 2-bromobenzylamine with methyl acetoacetate to form 7-(2-bromobenzyl)-3-methyl-1,3-dihydro-2H-purine-2,6-dione. This intermediate is then reacted with 3-methoxypropylamine to form the final product, 7-(2-bromobenzyl)-8-[(3-methoxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione.

Scientific Research Applications

BZP has been used in several scientific research studies, including its potential use as a therapeutic agent for various diseases such as cancer and neurological disorders. BZP has been shown to have anti-cancer properties, and it has been studied for its potential use in combination with other chemotherapeutic agents. BZP has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease.